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Compound of Interest

Compound Name:
2,6-Dimethyloxane-4-carboxylic

acid

CAS No.: 861615-25-0

Cat. No.: B2637581

Get Quote

Executive Summary & Compound Architecture
2,6-Dimethyloxane-4-carboxylic acid (also known as 2,6-dimethyltetrahydropyran-4-

carboxylic acid) is a critical chiral building block in the synthesis of aspartic protease inhibitors

and other heterocyclic pharmaceutical intermediates. Its solubility profile is governed by the

interplay between the polar carboxylic acid "head" and the lipophilic, sterically hindered

dimethyl-substituted ether ring.

This guide provides a comprehensive technical analysis of its solubility behavior, predictive

thermodynamic modeling, and the validated experimental protocols required to generate

regulatory-grade solubility data (e.g., for IND filings).

Structural Determinants of Solubility
The molecule exhibits a "push-pull" solubility mechanism:

Hydrophilic Domain: The carboxylic acid (-COOH) and the ether oxygen (-O-) facilitate

hydrogen bonding, driving high solubility in protic solvents (Methanol, Ethanol).
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Lipophilic Domain: The 2,6-dimethyl substitution increases the logP (partition coefficient)

compared to the parent tetrahydropyran-4-carboxylic acid, reducing water solubility and

enhancing affinity for non-polar organic solvents (Toluene, DCM).

Predicted Solubility Profile (Analog-Based)
Note: While specific mole-fraction datasets for the 2,6-dimethyl analog are proprietary to

specific process patents, the following trends are derived from the homologous

tetrahydropyran-4-carboxylic acid series (CAS 5337-03-1).

Solvent Class Compatibility Table

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2637581?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Class
Representative
Solvents

Predicted Solubility
Mechanistic
Rationale

Polar Protic
Methanol, Ethanol,

IPA
High (>150 mg/mL)

Strong H-bond

donor/acceptor

interactions with -

COOH and Ether-O.

Polar Aprotic DMSO, DMF, THF
Very High (>200

mg/mL)

Dipole-dipole

interactions; disruption

of carboxylic acid

dimers.

Esters
Ethyl Acetate,

Isopropyl Acetate

Moderate (50-100

mg/mL)

Good solvency for the

ether ring; moderate

interaction with -

COOH.

Chlorinated
Dichloromethane

(DCM), Chloroform
Moderate-High

Excellent solvation of

the lipophilic dimethyl-

oxane ring.

Hydrocarbons
Hexane, Heptane,

Toluene
Low (<10 mg/mL)

Solute is too polar;

solubility increases

significantly with T >

50°C.

Aqueous Water (pH < pKa) Low-Moderate

Limited by the 8-

carbon lipophilic

skeleton.

Aqueous (Basic) 1M NaOH, NaHCO3 High

Formation of the

carboxylate salt (ionic

solvation).

Thermodynamic Modeling & Theory
To optimize crystallization yields, experimental solubility data must be correlated using

thermodynamic models. For 2,6-Dimethyloxane-4-carboxylic acid, the Modified Apelblat
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Equation is the industry standard due to its ability to account for the non-ideal behavior of

carboxylic acid dimerization.

The Dissolution Mechanism
In non-polar solvents, the acid exists primarily as a hydrogen-bonded dimer. In polar solvents, it

exists as a solvated monomer.
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Figure 1: Mechanistic pathways of dissolution. In non-polar media, the stability of the cyclic

dimer limits solubility unless thermal energy (Temperature) breaks the lattice.

Correlation Equations
When analyzing your experimental data, fit the mole fraction solubility (

) against temperature (

) using these models:

1. Modified Apelblat Equation (Empirical):

A, B, C: Empirical parameters representing non-ideality and solution enthalpy.[1][2]

Use Case: Best for interpolation within the measured temperature range (e.g., 278.15 K to

323.15 K).
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2. van't Hoff Equation (Ideal):

: Apparent enthalpy of dissolution.

Use Case: Quick estimation of temperature sensitivity.

Validated Experimental Protocol
For drug development applications (e.g., polymorph screening or purity assays), the Laser

Monitoring Observation Technique is superior to the static shake-flask method due to speed

and reproducibility.

Protocol: Dynamic Laser Monitoring
Objective: Determine the solubility curve (polythermal) with <2% standard deviation.

Equipment:

Automated Solubility Tester (e.g., Crystal16 or Technobis).

Turbidity probes (Laser transmission).

Workflow:

Preparation: Weigh approx. 100 mg of 2,6-Dimethyloxane-4-carboxylic acid into a

standard HPLC vial.

Solvent Addition: Add precise aliquots (e.g., 1.0 mL) of the target organic solvent (e.g., Ethyl

Acetate).

Heating Cycle: Heat the slurry at a rate of 0.5°C/min while stirring at 600 rpm.

Clear Point Detection: The system records the temperature (

) where laser transmission reaches 100% (complete dissolution).

Cooling Cycle: Cool at 0.5°C/min to detect the cloud point (

), determining the Metastable Zone Width (MSZW).
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Iteration: Add more solute to the same vial and repeat to generate a concentration vs.

temperature curve.
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Figure 2: Dynamic Laser Monitoring workflow for determining solubility curves and metastable

zones.

Critical Applications in Drug Development
Chiral Resolution
The 2,6-dimethyl substitution creates stereocenters. The solubility difference between the cis

and trans isomers is often exploited in fractional crystallization.

Strategy: Use a non-polar solvent (e.g., Toluene/Heptane mixture). The trans-isomer typically

has lower symmetry and higher solubility, while the cis-isomer (often the desired meso or

specific chiral form) packs more efficiently and crystallizes out first.

Purification via Anti-Solvent Crystallization
Primary Solvent: THF or Methanol (High Solubility).

Anti-Solvent: Heptane or Water (Low Solubility).

Process: Dissolve the crude acid in THF at 40°C. Slowly add Heptane. The hydrophobic

dimethyl groups will drive precipitation as the solvent polarity index drops.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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